![molecular formula C6H4N2O B016790 2-Hydroxynicotinonitrile CAS No. 20577-27-9](/img/structure/B16790.png)
2-Hydroxynicotinonitrile
Overview
Description
2-Hydroxynicotinonitrile (2-HNN) is an organic compound that belongs to the family of nitrogen-containing compounds known as nitriles. It is a colorless solid that is soluble in water and organic solvents. 2-HNN is used in the synthesis of pharmaceuticals, food additives, and other chemicals. It is also used as a laboratory reagent in the synthesis of various compounds. Additionally, 2-HNN has been studied for its potential use in biotechnology and medical applications.
Scientific Research Applications
Hydroxynitrile lyases, closely related to hydroxynicotinonitriles, are crucial in synthesizing pharmaceuticals, agrochemicals, and other biologically active compounds. However, further exploration in their biochemistry, discovery, and engineering is needed (Dadashipour & Asano, 2011).
Nanocomposites involving hydroxyapatite and aluminum nitride, similar to hydroxynicotinonitrile, show promise in biomedical applications and acoustic wave sensors, with potential future applications in optoelectronics and microelectronics (Taborda & López, 2020).
A study presented a method for synthesizing 2-chloro-5-hydroxynicotinonitrile, a key intermediate in synthesizing a hydroxylated metabolite of a specific cyanopyridine (Ponticello et al., 1980).
Research on hydroxychloroquine, which contains a hydroxy group similar to hydroxynicotinonitrile, found it to be more potent than chloroquine in inhibiting SARS-CoV-2 in vitro (Yao et al., 2020).
Hydroxyurea's beneficial effects in treating cancers and sickle cell disease are attributed to its metabolism to nitric oxide, which may explain some of its therapeutic effects. This suggests a similar potential mechanism in compounds like hydroxynicotinonitrile (King, 2003).
Hydroxylamine addition in wastewater treatment demonstrates its capacity to establish and maintain stable nitritation, which could be relevant in contexts involving hydroxynicotinonitrile (Li et al., 2019).
Hydroxyurea increases fetal hemoglobin levels in sickle-cell disease patients by activating soluble guanylyl cyclase, hinting at the therapeutic potential of hydroxynitriles (King, 2003).
Safety and Hazards
2-Hydroxynicotinonitrile is classified as an irritant. It is harmful in contact with skin or if inhaled. As a precaution, it is recommended to wear protective gloves, clothing, eye protection, and face protection. Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
2-pyridone-containing heterocycles, a group to which this compound belongs, are considered privileged scaffolds in drug discovery due to their behavior as hydrogen bond donors and/or acceptors and nonpeptidic mimics .
Mode of Action
It’s known that 2-pyridone-containing heterocycles can form hydrogen bond structures related to the base pairing mechanisms found in rna and dna . This suggests that these compounds may interact with biological targets through hydrogen bonding, potentially influencing the function of these targets.
Biochemical Pathways
2-pyridone-containing heterocycles have been associated with a variety of biological activities, including anticancer, antibacterial, antifungal, anti-inflammatory, α-glucosidase inhibitor, and cardiotonic activities . This suggests that these compounds may influence a variety of biochemical pathways.
Pharmacokinetics
2-pyridone-containing heterocycles are noted for their remarkable physicochemical properties such as metabolic stability, solubility in water, and lipophilicity . These properties can significantly impact the bioavailability of these compounds.
Result of Action
Given the diverse biological activities associated with 2-pyridone-containing heterocycles , it can be inferred that the effects of 3-Cyano-2-hydroxypyridine’s action could be wide-ranging, potentially influencing a variety of cellular processes and molecular pathways.
Biochemical Analysis
Biochemical Properties
3-Cyano-2-hydroxypyridine can be used as eIF4A inhibitors
Cellular Effects
Some pyridine derivatives have been found to exhibit antitumor activity against liver carcinoma cell lines
Molecular Mechanism
It’s known that some pyridine derivatives have significant topoisomerase I and II inhibitory activity and cytotoxicity against many human cancer cell lines
properties
IUPAC Name |
2-oxo-1H-pyridine-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUMBFTYRJMAFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20942771 | |
Record name | 2-Hydroxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20942771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20577-27-9, 95907-03-2 | |
Record name | 3-Cyano-2-pyridone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20577-27-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-3-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=95907-03-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxypyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20942771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Hydroxy-3-cyanopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Hydroxynicotinonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How can 2-hydroxynicotinonitrile be synthesized from nicotinamide N-oxide?
A1: Research indicates that heating nicotinamide N-oxide in acetic anhydride at 135°C can lead to the formation of several products, including this compound, albeit in low yield (0.5%). The major product of this reaction is N-acetyl-2-hydroxynicotinamide (61%), with minor amounts of N,N-diacetyl-2-acetoxynicotinamide (0.8%) also observed. [] This suggests that while direct thermal decomposition of nicotinamide N-oxide can yield this compound, optimizing reaction conditions for higher selectivity may be crucial.
Q2: Can this compound be used as a building block for more complex molecules?
A2: Yes, this compound serves as a valuable precursor in organic synthesis. For instance, it can react with ethyl cyanoacetate in the presence of glacial acetic acid and ammonium acetate to produce coumarinyl this compound derivatives. [] This example highlights the versatility of this compound in constructing diverse heterocyclic systems, particularly those relevant to medicinal chemistry.
Q3: Are there any reported instances of this compound derivatives exhibiting biological activity?
A3: While the provided research doesn't directly investigate the biological activity of this compound itself, it does describe the synthesis of coumarinyl-pyridine and coumarinyl-pyrimidine hybrids utilizing coumarin-chalcone hybrids as starting materials. [] These hybrids were subsequently evaluated for their anticancer activity against Hepatocellular Carcinoma (HepG2) and breast cancer (MCF-7) cell lines. This suggests that incorporating this compound into larger molecular frameworks could lead to compounds with potential therapeutic applications.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.